Cas no 2138390-75-5 (5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one)

5-Bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one is a heterocyclic compound featuring a pyrimidinone core substituted with bromine, cyclopropylmethyl, and piperidin-4-yl groups. This structure imparts unique reactivity and potential pharmacological relevance, particularly in medicinal chemistry research. The bromine substituent enhances electrophilic properties, facilitating further functionalization, while the cyclopropylmethyl and piperidine moieties contribute to steric and electronic modulation, influencing binding affinity and selectivity. The compound’s rigid framework makes it a valuable intermediate for the synthesis of bioactive molecules, including kinase inhibitors or CNS-targeting agents. Its well-defined synthetic route and stability under standard conditions ensure reproducibility for exploratory studies in drug discovery and chemical biology.
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one structure
2138390-75-5 structure
Product Name:5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
CAS No:2138390-75-5
MF:C13H18BrN3O
MW:312.205522060394
CID:5872640
PubChem ID:165794356
Update Time:2025-06-10

5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
    • EN300-1077724
    • 2138390-75-5
    • Inchi: 1S/C13H18BrN3O/c14-11-12(10-3-5-15-6-4-10)16-8-17(13(11)18)7-9-1-2-9/h8-10,15H,1-7H2
    • InChI Key: PCCGQOROABWZML-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C=NC=1C1CCNCC1)CC1CC1)=O

Computed Properties

  • Exact Mass: 311.06332g/mol
  • Monoisotopic Mass: 311.06332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.7Ų

5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1077724-0.05g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5 95%
0.05g
$983.0 2023-10-28
Enamine
EN300-1077724-0.1g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5 95%
0.1g
$1031.0 2023-10-28
Enamine
EN300-1077724-0.25g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5 95%
0.25g
$1078.0 2023-10-28
Enamine
EN300-1077724-0.5g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5 95%
0.5g
$1124.0 2023-10-28
Enamine
EN300-1077724-1.0g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5
1g
$1172.0 2023-06-10
Enamine
EN300-1077724-2.5g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5 95%
2.5g
$2295.0 2023-10-28
Enamine
EN300-1077724-5.0g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5
5g
$3396.0 2023-06-10
Enamine
EN300-1077724-10.0g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5
10g
$5037.0 2023-06-10
Enamine
EN300-1077724-1g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5 95%
1g
$1172.0 2023-10-28
Enamine
EN300-1077724-5g
5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
2138390-75-5 95%
5g
$3396.0 2023-10-28

Additional information on 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2138390-75-5)

The compound 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2138390-75-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidinone core substituted with bromo, cyclopropylmethyl, and piperidin-4-yl groups, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor interactions, which align with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in oncology and neurodegenerative disease research. The 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one scaffold is being explored for its ability to interact with key biological targets, such as G protein-coupled receptors (GPCRs) and phosphodiesterases. These properties are highly relevant to contemporary studies on signal transduction pathways and cellular regulation, topics frequently searched in academic and industrial databases.

The synthetic route to CAS No. 2138390-75-5 involves multi-step organic transformations, including cyclocondensation and selective bromination, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for further pharmacological evaluation. Given the growing emphasis on structure-activity relationship (SAR) studies, this molecule's modular design allows for systematic optimization to enhance potency and selectivity.

From an industrial perspective, 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one is part of a broader effort to develop next-generation therapeutics with improved pharmacokinetic profiles. Its lipophilic and hydrogen-bonding features contribute to favorable drug-likeness metrics, a hot topic in computational chemistry and AI-driven drug design. These attributes resonate with frequent queries about bioavailability enhancement and molecular docking simulations.

In conclusion, CAS No. 2138390-75-5 represents a versatile building block in medicinal chemistry, bridging gaps between chemical synthesis and biological efficacy. Its relevance to cutting-edge research areas like epigenetics and protein-protein interaction inhibitors ensures sustained interest from the scientific community. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs, aligning with global health priorities.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.